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Compound of Interest

Compound Name: 6-Carboxynaphthofluorescein

Cat. No.: B15338886

These application notes provide a detailed protocol for the measurement of intracellular pH
(pHi) using the fluorescent indicator 6-Carboxynaphthofluorescein (CNF). This document is
intended for researchers, scientists, and drug development professionals engaged in cellular
biology and physiology research.

Introduction

Intracellular pH is a critical parameter that regulates a multitude of cellular processes, including
enzyme activity, ion transport, cell proliferation, and apoptosis.[1][2] 6-
Carboxynaphthofluorescein (CNF) is a fluorescent pH indicator that exhibits pH-dependent
spectral properties, making it a valuable tool for monitoring dynamic changes in intracellular
pH.[3][4] CNF is particularly useful for measurements in the slightly alkaline range, with a pKa
of approximately 7.6.[3][4] The dye's fluorescence shifts from shorter wavelengths in acidic or
neutral environments to longer, red fluorescence in alkaline conditions, allowing for ratiometric
measurements that provide a robust and quantitative assessment of pHi, independent of dye
concentration and cell path length.[5]

Principle of Measurement

The protocol is based on the use of the cell-permeant diacetate form of CNF (6-
Carboxynaphthofluorescein diacetate). This non-fluorescent and hydrophobic molecule
readily crosses the cell membrane. Once inside the cell, ubiquitous intracellular esterases

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15338886?utm_src=pdf-interest
https://www.benchchem.com/product/b15338886?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7842697/
https://pubs.rsc.org/en/content/articlelanding/2023/an/d3an00960b
https://www.benchchem.com/product/b15338886?utm_src=pdf-body
https://www.benchchem.com/product/b15338886?utm_src=pdf-body
https://www.medchemexpress.com/5-6-carboxynaphthofluorescein.html
https://www.thermofisher.com/ru/ru/home/references/molecular-probes-the-handbook/ph-indicators/probes-useful-at-near-neutral-ph.html
https://www.medchemexpress.com/5-6-carboxynaphthofluorescein.html
https://www.thermofisher.com/ru/ru/home/references/molecular-probes-the-handbook/ph-indicators/probes-useful-at-near-neutral-ph.html
https://www.mdpi.com/2218-273X/13/3/442
https://www.benchchem.com/product/b15338886?utm_src=pdf-body
https://www.benchchem.com/product/b15338886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15338886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

cleave the acetate groups, converting the molecule into its fluorescent, membrane-impermeant
form, 6-Carboxynaphthofluorescein. This process effectively traps the dye within the cytosol.

The fluorescence intensity of CNF is a function of the surrounding pH. By measuring the
fluorescence at two different excitation or emission wavelengths, a ratio can be calculated. This
ratio is then correlated to a specific pHi value using a calibration curve. This ratiometric
approach minimizes variations due to dye loading, cell thickness, and photobleaching.

Quantitative Data

The following table summarizes the key properties of 6-Carboxynaphthofluorescein for
intracellular pH measurements.

Property Value Reference(s)
pKa ~7.6 [3][4]
Excitation Wavelength
o ~512 nm
(Acidic/Neutral)
Emission Wavelength
o ~567 nm
(Acidic/Neutral)
Excitation Wavelength
) ~598 nm [4]
(Alkaline, pH > 9)
Emission Wavelength
) ~668 nm [3114]
(Alkaline, pH > 9)
Molecular Weight 476.43 g/mol

Experimental Protocols

This section provides detailed methodologies for cell preparation, dye loading, fluorescence
measurement, and in situ calibration.

o CNF Diacetate Stock Solution: Prepare a 1 mM stock solution of 6-
Carboxynaphthofluorescein diacetate in anhydrous dimethyl sulfoxide (DMSO). Store in
small aliquots at -20°C, protected from light and moisture.
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Physiological Buffer: A balanced salt solution such as Hank's Balanced Salt Solution (HBSS)
or a HEPES-buffered saline (e.g., 140 mM NaCl, 5 mM KCI, 1 mM MgClz, 1 mM CacClz, 10
mM HEPES, 5 mM Glucose, pH 7.4) is recommended.

Calibration Buffers: Prepare a series of high-potassium calibration buffers with varying pH
values (e.g., pH 6.0, 6.5, 7.0, 7.5, 8.0, 8.5). A typical composition is 120 mM KCI, 20 mM
NaCl, 1 mM MgClz, 1 mM CaClz, 20 mM of a suitable buffer (e.g., MES for acidic pH,
HEPES for neutral pH, and Trizma for alkaline pH).[6]

Nigericin Stock Solution: Prepare a 10 mM stock solution of nigericin in ethanol. Store at
-20°C. Nigericin is a K*/H* ionophore used to equilibrate intracellular and extracellular pH.[1]

Cell Culture: Plate cells on a suitable imaging substrate (e.g., glass-bottom dishes or
coverslips) and allow them to adhere overnight in a CO2 incubator at 37°C.

Dye Loading:
o Warm the physiological buffer to 37°C.

o Prepare the loading solution by diluting the CNF diacetate stock solution to a final
concentration of 1-5 uM in the pre-warmed physiological buffer. It is crucial to vortex the
solution immediately after adding the stock to prevent precipitation.

o Remove the culture medium from the cells and wash once with the physiological buffer.
o Add the CNF diacetate loading solution to the cells.

o Incubate for 30-60 minutes at 37°C in a CO:z incubator, protected from light. The optimal
loading time and concentration may vary depending on the cell type and should be
determined empirically.

Washing:

o After incubation, remove the loading solution and wash the cells twice with the
physiological buffer to remove any extracellular dye.
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o Add fresh physiological buffer to the cells and incubate for an additional 30 minutes at
room temperature to allow for complete de-esterification of the dye.

o The cells are now ready for fluorescence measurements.

The specific settings for fluorescence measurement will depend on the instrumentation used
(fluorescence microscope, plate reader, or flow cytometer).

e Instrumentation Setup:

o For ratiometric imaging with a fluorescence microscope, use appropriate filter sets for the
two excitation or emission wavelengths of CNF. For example, excite at ~490 nm and ~540
nm while collecting emission at ~630 nm, or excite at a single wavelength and collect
emission at two distinct wavelengths.

o Set the camera acquisition parameters, such as exposure time and gain, to obtain a good
signal-to-noise ratio without saturating the detector.[7]

e Image Acquisition:

o Acquire images at the selected wavelengths. It is important to minimize photobleaching by
using the lowest possible excitation intensity and exposure time.

o For dynamic studies, acquire images at regular time intervals.
o Data Analysis:

o Correct for background fluorescence by subtracting the average intensity of a region of
interest outside the cells from the intensity values within the cells.

o Calculate the ratio of the fluorescence intensities (e.g., Intensity at Excitation 1 / Intensity

at Excitation 2).
o Convert the ratio values to pHi using the calibration curve.

An in situ calibration is essential to accurately determine the intracellular pH.
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e Prepare Calibration Samples: Load a separate set of cells with CNF diacetate as described
in section 4.2.

o Equilibrate pH:
o Replace the physiological buffer with the high-potassium calibration buffers of known pH.

o Add nigericin to each calibration buffer to a final concentration of 10 uM. This will clamp
the intracellular pH to the pH of the extracellular buffer.

o Incubate for 5-10 minutes to allow for pH equilibration.

o Measure Fluorescence: Measure the fluorescence intensity ratio for each calibration point as
described in section 4.3.

o Generate Calibration Curve: Plot the measured fluorescence ratios against the
corresponding pH values of the calibration buffers. Fit the data to a sigmoidal curve to
generate the calibration curve. This curve can then be used to convert the experimental
fluorescence ratios of your samples to intracellular pH values.
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Caption: Experimental workflow for intracellular pH measurement.
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Caption: Na*/H* exchanger activity monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7842697/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7842697/
https://pubs.rsc.org/en/content/articlelanding/2023/an/d3an00960b
https://pubs.rsc.org/en/content/articlelanding/2023/an/d3an00960b
https://www.medchemexpress.com/5-6-carboxynaphthofluorescein.html
https://www.thermofisher.com/ru/ru/home/references/molecular-probes-the-handbook/ph-indicators/probes-useful-at-near-neutral-ph.html
https://www.thermofisher.com/ru/ru/home/references/molecular-probes-the-handbook/ph-indicators/probes-useful-at-near-neutral-ph.html
https://www.mdpi.com/2218-273X/13/3/442
https://pmc.ncbi.nlm.nih.gov/articles/PMC6906609/
https://evidentscientific.com/en/insights/microscope-camera-best-practices-for-fluorescence-imaging
https://evidentscientific.com/en/insights/microscope-camera-best-practices-for-fluorescence-imaging
https://www.benchchem.com/product/b15338886#protocol-for-intracellular-ph-measurement-with-6-carboxynaphthofluorescein
https://www.benchchem.com/product/b15338886#protocol-for-intracellular-ph-measurement-with-6-carboxynaphthofluorescein
https://www.benchchem.com/product/b15338886#protocol-for-intracellular-ph-measurement-with-6-carboxynaphthofluorescein
https://www.benchchem.com/product/b15338886#protocol-for-intracellular-ph-measurement-with-6-carboxynaphthofluorescein
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15338886?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15338886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15338886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

